Cas no 2228758-48-1 (tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate
• CAS No: 2228758-48-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5996153
• PubChem ID: 165755940
• Update Time: 2025-08-02

tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate
• 2228758-48-1
• EN300-1892385
• tert-butyl N-[3-(1-hydroxycyclopropyl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C15H21NO4/c1-14(2,3)20-13(17)16-10-5-6-12(19-4)11(9-10)15(18)7-8-15/h5-6,9,18H,7-8H2,1-4H3,(H,16,17)
• InChI Key： VKOUPTIXANBFRB-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C=CC=2OC)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate (CAS No. 2228758-48-1)

The compound tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate (CAS No. 2228758-48-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a hydroxycyclopropyl group and a methoxyphenyl moiety, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for carbamate derivatives like tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate has surged due to their versatility in medicinal chemistry. The presence of the tert-butyl group enhances the compound's stability, making it suitable for various synthetic transformations. This aligns with the growing trend of exploring small molecule therapeutics and targeted drug delivery systems, which are hot topics in the pharmaceutical industry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate?" The answer lies in multi-step organic synthesis, often involving protection-deprotection strategies and cyclopropanation reactions. The compound's hydroxycyclopropyl moiety is particularly noteworthy, as cyclopropane rings are known to impart conformational rigidity, a desirable trait in drug design.

Another area of interest is the compound's potential role in enzyme inhibition. The carbamate functional group is a common pharmacophore in inhibitors of serine hydrolases, a class of enzymes implicated in numerous diseases. This has led to increased research into tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate as a scaffold for developing novel therapeutics. The methoxyphenyl group further enhances its binding affinity to biological targets, a feature often explored in structure-activity relationship (SAR) studies.

From a technical standpoint, the compound's CAS No. 2228758-48-1 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. This is especially important in the context of intellectual property and patent filings, where accurate chemical nomenclature is critical. The compound's name, while complex, reflects its intricate structure, which includes a tert-butyl carbamate linked to a hydroxycyclopropyl-substituted aromatic ring.

Environmental and safety considerations are also paramount when working with tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate. While not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the broader industry focus on green chemistry and sustainable synthesis, which aim to minimize waste and reduce the environmental impact of chemical processes.

In summary, tert-butyl N-3-(1-hydroxycyclopropyl)-4-methoxyphenylcarbamate (CAS No. 2228758-48-1) represents a fascinating intersection of chemistry and pharmacology. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the realms of drug discovery and medicinal chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics.